Cas no 64920-29-2 (Ethyl 2-oxo-4-phenylbutyrate (>90%))

• Product Name: Ethyl 2-oxo-4-phenylbutyrate (>90%)
• CAS No: 64920-29-2
• Molecular Formula: C₁₂H₁₄O₃
• Molecular Weight: 206.2378
• MDL: MFCD00037533
• CID: 58246
• PubChem ID: 562087

Ethyl 2-oxo-4-phenylbutyrate (>90%) Properties

Names and Identifiers

• Ethyl 2-oxo-4-phenylbutanoate
• 2-OXO-4-PHENYLBUTANOIC ACID ETHYL ESTER
• 2-OXO-4-PHENYLBUTYRIC ACID ETHYL ESTER
• 4-PHENYL-2-OXOBUTYRIC ACID ETHYL ESTER
• BENZYLPYRUVIC ACID ETHYL ESTER
• KETO ESTER
• ETHYL BENZYLPYRUVATE
• ETHYL-2 OXO-4 PHENYL BUTANOATE
• Ethyl 2-oxo-4-phenylbutyrate
• 2-oxo-4-phenyl-butyric acid ethyl ester
• 2-oxo-4-phenylhexanoate
• Ethy 2-oxo-4-phenylbutyrate
• ethyl 2-keto-4-phenylbutyrate
• ethyl 2-oxo-4-phenyl-butyrate
• Ethyl 4-phenyl-2-oxobutanoate
• ETHYL-2-OXO-4-PHENYLBUTRATE
• Ethyl 3-benzylpyruvate
• Ethyl 4-phenyl-2-ketobutyrate
• Ethyl 4-phenyl-2-oxobutyrate
• Ethyl 2-Oxo-Phenylbutrate (Eopb)
• 2-Oxo-4-phenylbutanoicacid ethyl ester
• 4-Phenyl-2-oxobutyricacid ethyl ester
• Ethyl4-phenyl-2-oxobutanoate
• ETHYL-2-OXO-4-PHENYLBUTYRATE
• 2-oxo-4-phenyl butyric acid ethyl ester
• 5YNU9LPT51
• ethyl 2-oxo-4-phenyl-butanoate
• STPXIOGYOLJXMZ-UHFFFAOYSA-N
• Ethyl2-oxo-4-phenylbutyrate
• PubChem18829
• Benzenebutanoic acid, .alpha.-oxo-, ethyl ester
• Ethyl 2-oxo-4-phenylbutyrate, 97%
• AMY11114
• DTXCID2031582
• Tox21_113802
• E0687
• SR-01000944770
• InChI=1/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• FT-0640980
• EINECS 265-276-9
• SB67345
• A-Keto-phenylbutyric acid, ethyl ester
• 2-keto-4-phenylbutyric acid ethyl ester
• CAS-64920-29-2
• EN300-21226
• STPXIOGYOLJXMZ-UHFFFAOYSA-
• NS00035760
• NCGC00253678-01
• Ethyl2-oxo-4-phenylbutanoate
• SY013535
• 64920-29-2
• SR-01000944770-1
• CHEMBL3183364
• ETHYL PHENETHYLOXALATE
• Ethyl 2-oxo-4-phenylbutyrate (>90%)
• Q27263064
• Q-201080
• Z104494692
• FT-0668355
• Ethyl 2-oxo-4-phenylbutyrate (93per cent)
• SCHEMBL304796
• 2-Oxo-4-phenylbutyric acid, ethyl ether
• AC8658
• AC-5142
• A8839
• UNII-5YNU9LPT51
• Ethyl 2-oxo-4-phenylbutyrate, purum, >=97.0% (GC)
• AKOS000121618
• AS-14138
• 2-oxo-4-phenylbutyric acid, ethyl ester
• Ethyl 2-oxo-4-phenylbutanoate #
• DTXSID1057793
• MFCD00037533
• ethyl-4-phenyl-2-oxobutyrate
• DB-054748

• MDL： MFCD00037533
• InChIKey： STPXIOGYOLJXMZ-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-2-15-12(14)11(13)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O
• BRN： 2725083

Computed Properties

• Exact Mass: 206.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.75140
• PSA: 43.37000
• Refractive Index: n20/D 1.504(lit.)
• Boiling Point: 136°C/2mmHg(lit.)
• Melting Point: No data available
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Yellow liquid.
• Solubility: Not determined.
• Density: 1.091 g/mL at 25 °C(lit.)

Ethyl 2-oxo-4-phenylbutyrate (>90%) Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

Ethyl 2-oxo-4-phenylbutyrate (>90%) Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters